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Compound of Interest

Compound Name: HLCL-61

Cat. No.: B3029215

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory
environment. This guide provides detailed, step-by-step procedures for the safe disposal of
HLCL-61, a first-in-class inhibitor of protein arginine methyltransferase 5 (PRMT5). Adherence
to these protocols is essential for minimizing risks and preventing environmental contamination.

HLCL-61 Hazard and Safety Data

Before handling HLCL-61, it is crucial to be fully aware of its associated hazards. The following
table summarizes the key safety information derived from the Safety Data Sheet (SDS).
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Hazard Classification GHS Hazard Statement Precautionary Statement
Acute Toxicity, Oral (Category ) P264: Wash skin thoroughly
H302: Harmful if swallowed.

4) after handling.

P280: Wear protective
Skin Irritation (Category 2) H315: Causes skin irritation. gloves/protective clothing/eye
protection/face protection.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
o H319: Causes serious eye water for several minutes.
Eye Irritation (Category 2A) o )
irritation. Remove contact lenses, if
present and easy to do.

Continue rinsing.

Specific target organ toxicity — ] P261: Avoid breathing
] H335: May cause respiratory )
single exposure (Category 3), imitat dust/fume/gas/mist/vapors/spr
irritation.
Respiratory system ay.

Experimental Protocol for Proper Disposal of HLCL-
61

This protocol outlines the recommended procedure for the disposal of HLCL-61 waste. It is
based on standard laboratory safety practices for handling hazardous chemical waste.

Materials:

Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat.

Chemical fume hood.

Designated hazardous waste container (compatible material, e.g., polyethylene).

Hazardous waste labels.

Spill kit for chemical spills.
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Procedure:

o Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves,
when handling HLCL-61 waste.

e Segregation of Waste:

o Do not mix HLCL-61 waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

o Keep solid and liquid waste containing HLCL-61 in separate, designated containers.

» Waste Container Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "HLCL-61 (hydrochloride)," and the associated hazards (Harmful, Irritant).

o Indicate the accumulation start date on the label.

o Storage of Waste:

o Store the waste container in a designated and properly ventilated Satellite Accumulation
Area (SAA) within the laboratory.

o Ensure the container is kept securely closed except when adding waste.

o Store away from incompatible materials.

e Disposal of Empty Containers:

o A container that held HLCL-61 is considered "RCRA empty" if all contents have been
removed by normal means and no more than one inch of residue remains.

o To decontaminate an empty container, triple rinse it with a suitable solvent (e.g., water,
followed by a solvent in which HLCL-61 is soluble, like DMSO or ethanol).
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o Collect the rinsate as hazardous waste.

o After triple rinsing, deface the original label and dispose of the container as non-hazardous
solid waste, in accordance with institutional guidelines.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Do not attempt to dispose of HLCL-61 waste down the drain or in the regular trash.
e Spill and Emergency Procedures:
o In case of a spill, immediately alert others in the area.

o If the spill is small and you are trained to handle it, use a chemical spill kit to contain and
absorb the material.

o For large spills, evacuate the area and contact your institution's emergency response

team.

Logical Workflow for HLCL-61 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of HLCL-61.
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Start: HLCL-61 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate Waste
(Solid vs. Liquid, Avoid Mixing)

'Hazardous Waste', Chemical Name, Hazards)

l

Step 4: Store in Designated SAA
(Closed, Ventilated, Secure)

( Step 3: Label Hazardous Waste Container
(

'

Is Container Empty?

Yes

Step 5a: Triple Rinse Container
(Collect Rinsate as Hazardous Waste)

Y

Step 6: Arrange for EHS Pickup
(Contact Environmental Health & Safety)

Step 5b: Dispose of Empty Container
(Deface Label, Non-Hazardous Trash)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of HLCL-61.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of HLCL-61].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029215#hlcl-6 1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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